Cas no 26089-54-3 (2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside)

2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside Properties

Names and Identifiers

• 2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside
• Myrciaphenone A
• CS-0148991
• 2-Acetyl-3,5-dihydroxyphenyl hexopyranoside
• 26089-54-3
• HY-N8738
• Ethanone, 1-[2-(beta-D-glucopyranosyloxy)-4,6-dihydroxyphenyl]-
• 1-[2,4-dihydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]ethanone
• 1-[2, 4-dihydroxy-6-[(2S, 3R, 4S, 5S, 6R)-3, 4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]ethanone
• AKOS040762080
• DTXSID50948963
• 1-(2,4-Dihydroxy-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)phenyl)ethan-1-one
• DA-65732
• 1-(2,4-dihydroxy-6-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyphenyl)ethanone
• +Expand

• InChIKey： GFKQVLKFPJGJEP-RGCYKPLRSA-N
• Inchi： InChI=1S/C14H18O9/c1-5(16)10-7(18)2-6(17)3-8(10)22-14-13(21)12(20)11(19)9(4-15)23-14/h2-3,9,11-15,17-21H,4H2,1H3/t9-,11-,12+,13-,14-/m1/s1
• SMILES： CC(=O)C1=C(C=C(C=C1OC2C(C(C(C(O2)CO)O)O)O)O)O

Computed Properties

• Exact Mass: 330.09508215g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 4
• Monoisotopic Mass: 330.09508215g/mol
• Heavy Atom Count: 23
• Complexity: 417
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Boiling Point: 625.8±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.9 mmHg at 25°C
• Flash Point: 235.2±25.0 °C
• Color/Form: Powder
• Density: 1.6±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether